3,5-Diamino-4-chlorobenzonitrile

• IUPAC Name: 3,5-diamino-4-chlorobenzonitrile
• InChI: InChI=1S/C7H6ClN3/c8-7-5(10)1-4(3-9)2-6(7)11/h1-2H,10-11H2
• InChI Key: AJYCIEHSLYUBEI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1N)Cl)N)C#N
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID00496565
• Molecular Weight: 167.59 g/mol
• CAS No.: 34207-46-0

Description

3,5-Diamino-4-chlorobenzonitrile, also known as this compound, is a useful research compound. Its molecular formula is C7H6ClN3 and its molecular weight is 167.59 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Preparation Methodologies :

  • A study by Yang Guo-gang (2009) discusses the preparation of 4-Chloro-3,5-diaminobenzonitrile through indirect electroreduction, highlighting a specific method of synthesizing this compound with an average yield of 88.1% and average current efficiency of 74.2% (Yang Guo-gang, 2009).

• Applications in Corrosion Inhibition :

  • Research by G. Sığırcık et al. (2016) evaluated 3,4-diaminobenzonitrile (a related compound) for its efficiency in inhibiting steel corrosion. This study provides insight into the potential use of similar compounds in corrosion prevention (G. Sığırcık, T. Tüken, M. Erbil, 2016).

• Synthesis and Characterization of Derivatives :

  • T. Klapötke et al. (2010) explored the synthesis and characterization of 3,5-Diamino-1,2,4-triazolium Dinitramide, a derivative of 3,5-Diamino-4-chlorobenzonitrile, and its potential applications in energetic materials (T. Klapötke, Franz A. Martin, Norbert Mayr, J. Stierstorfer, 2010).

• Thermodynamic and Structural Studies :

  • A study by Inês M. Rocha et al. (2014) analyzed the thermodynamic properties and pseudosymmetry in the crystalline packing of chlorobenzonitrile isomers, providing fundamental understanding relevant to compounds like this compound (Inês M. Rocha, Tiago L. P. Galvão, M. D. Ribeiro da Silva, M. Ribeiro da Silva, 2014).

• Antimicrobial Applications :

  • The synthesis of 3,5-diamino-4-(4′-fluorophenylazo)-1-aryl/heteroarylpyrazoles and their antimicrobial activity was investigated by R. Aggarwal et al. (2013), suggesting potential pharmaceutical applications of compounds derived from this compound (R. Aggarwal, Virender Kumar, G. Gupta, Vinod Kumar, 2013).

• Environmental and Wastewater Treatment :

  • Research by M. Redeker et al. (2014) on the anaerobic transformation of diatrizoate (a compound structurally related to this compound) highlights its potential in environmental and wastewater treatment applications (M. Redeker, A. Wick, B. Meermann, T. Ternes, 2014).

• Energetic Materials :

  • Studies by Yongxing Tang et al. (2019) and Venugopal Thottempudi et al. (2011) discuss the development of energetic materials utilizing derivatives of this compound, contributing to the field of high energy density materials (Yongxing Tang, Chunlin He, Gregory H. Imler, D. Parrish, J. Shreeve, 2019), (Venugopal Thottempudi, J. Shreeve, 2011).

Mechanism of Action

Target of Action

It is used in the preparation of glycolic amide derivatives, which are known to act as allergy inhibitors and anti-inflammatory agents .

Mode of Action

Based on its use in the synthesis of glycolic amide derivatives, it can be inferred that it may interact with its targets to modulate immune responses and inflammation .

Result of Action

The compound is used in the synthesis of glycolic amide derivatives, which are known to have anti-inflammatory and allergy inhibiting effects .

Synthesis routes and methods

Procedure details

4-chloro-3,5-dinitrotoluene (9.0 gm.) is dissolved in 50% ethanol (30 ml.). Electrolytically reduced iron powder (14.2 gm.) is added and the stirred reaction mixture heated to reflux. Concentrated HCl (1 ml.) in 50% ethanol (5 ml.) is added dropwise and refluxing continued for one hour. The reaction mixture is allowed to cool slightly and made basic (pH 8) with 20% NaOH, then the iron removed by filtration. The filtrate is taken to dryness under reduced pressure and the residue extracted with hot Skellysolve "B" (700 ml.). The product precipitates in long needles that were collected by filtration (4.57 gm., m.p. 114°-115.5°, 70% yield).